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Compound of Interest

Compound Name: Ethyl-p-methoxyhydrocinnamate

Cat. No.: B142521

This guide provides a comprehensive performance comparison of Ethyl-p-
methoxyhydrocinnamate as a fragrance ingredient against viable alternatives. Designed for
researchers, scientists, and professionals in fragrance and drug development, this document
outlines key performance indicators, supported by experimental data and detailed
methodologies.

Ethyl-p-methoxyhydrocinnamate, also known as Ethyl 3-(4-methoxyphenyl)propanoate, is a
fragrance ingredient valued for its sweet, balsamic, and slightly spicy aroma profile. Its
chemical structure, lacking the double bond found in its cinnamate counterpart, generally
results in greater stability in various formulations. While specific quantitative performance data
for this hydro-variant is not extensively published, its olfactory characteristics can be inferred
from related compounds like Ethyl p-methoxycinnamate, which presents a fruity and sweet
balsamic scent, and Ethyl hydrocinnamate, known for its hyacinth, rose, and honey notes. This
guide benchmarks its anticipated performance against established fragrance ingredients with
similar scent profiles.

Alternative Fragrance Ingredients

For a comprehensive evaluation, Ethyl-p-methoxyhydrocinnamate is compared against other
ingredients known for their sweet, balsamic, and powdery notes. These alternatives are
frequently used in floral, oriental, and gourmand fragrance compositions.

e Coumarin: An organic chemical compound naturally found in plants like the tonka bean, it is
synthetically produced for its sweet, herbaceous, and warm scent, reminiscent of hay and
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almond. It is a foundational element in Fougére and Oriental fragrances and is valued for its
fixative properties.

» Vanillin: The primary component of vanilla bean extract, synthetic vanillin is a widely used
fragrance ingredient with a powerful sweet, creamy, and powdery vanilla aroma[1]. Itis a
versatile and tenacious ingredient used across all fragrance families as a sweetening agent
and fixative.

» Heliotropin (Piperonal): This compound offers a sweet, powdery floral aroma with distinct
almond-cherry facets and undertones of vanilla[2]. It is a classic material used to impart a
heliotrope flower scent and is excellent in floral, oriental, and gourmand compositions[2].

o para-Anisyl Acetate: Known for its sweet, floral, and fruity aroma, this ingredient is
reminiscent of lilac, mimosa, and anise[3][4][5]. It is primarily used as a heart-to-base note to
add sweetness and a natural effect to floral and fruity fragrances[4][6].

Quantitative Performance Comparison

The following table summarizes the key performance attributes of Ethyl-p-
methoxyhydrocinnamate and its alternatives. Longevity is a critical measure of a fragrance
ingredient's substantivity, indicating how long it remains perceptible on a standard smelling
strip.
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Longevity (on

Ingredient CAS Number Odor Profile . )
smelling strip)
Ethyl-p- Sweet, Balsamic,
methoxyhydrocinnam 6963-44-6 Fruity, Anisic, Data Not Available
ate Powdery (Inferred)
Sweet, Hay, Almond,
Coumarin 91-64-5 Tobacco, Herbaceous, > 400 hours
Powdery
Sweet, Creamy,
Vanillin 121-33-5 Powdery, Vanilla, > 400 hours[1]
Phenolic[1]
Sweet, Powdery,
Heliotropin (Piperonal)  120-57-0 Floral, Almond-Cherry, > 200 hours[2]
Vanilla[2]
Sweet, Floral (Lilac,
para-Anisyl Acetate 104-21-2 Mimosa), Fruity 36 hours[5]

(Plum), Anisic[4][5]

Experimental Protocols

To ensure objective and reproducible benchmarking, standardized experimental protocols are
essential. The following methodologies are standard in the fragrance industry for evaluating
ingredient performance.

Sensory Analysis

Sensory analysis relies on trained human panelists to quantify the olfactory characteristics of a
fragrance ingredient.

» Objective: To determine the odor profile, intensity, and longevity (substantivity) of the
fragrance material.

o Materials:
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[e]

Fragrance ingredient diluted in a suitable solvent (e.g., 10% in Dipropylene Glycol - DPG).

o

Standard paper smelling strips (blotters).

Odor-free evaluation booths.

[¢]

[¢]

Trained sensory panel (8-12 members).

e Procedure:

o Odor Profile Description: Panelists dip a smelling strip into the diluted sample and
describe the perceived scent at different time intervals (e.g., initial, 1 hour, 4 hours, 24
hours) using a standardized lexicon of odor descriptors.

o Intensity Measurement: The perceived odor intensity is rated on a Labeled Magnitude
Scale (LMS), which ranges from "barely detectable"” to "strongest imaginable"[7]. Ratings
are recorded at set time points to track the decay of the scent.

o Longevity/Substantivity Test: The smelling strips are left in a controlled environment (20-
22°C, low air circulation), and panelists evaluate them at regular intervals until the scent is
no longer detectable. The total time is recorded as the longevity[2][8].

Instrumental Analysis (Gas Chromatography-Mass
Spectrometry)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the volatile
compounds in a fragrance sample[3][9].

« Objective: To determine the purity of the fragrance ingredient and to analyze its evaporation
rate from a substrate (e.qg., skin or fabric).

¢ Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).
o Procedure (Headspace Analysis):

o A known guantity of the fragrance ingredient is applied to a substrate (e.g., filter paper)
and placed in a sealed vial.
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o The vial is incubated at a controlled temperature (e.g., 32°C to simulate skin temperature)
to allow volatile molecules to accumulate in the headspace (the air above the sample).

o A sample of the headspace gas is injected into the GC-MS at various time intervals.

o The GC separates the components, and the MS identifies them based on their mass-to-
charge ratio and fragmentation patterns[9]. The peak area of the target ingredient is
guantified over time to determine its evaporation curve, providing an instrumental measure
of longevity.

Stability Testing

Stability testing evaluates how a fragrance ingredient performs in a finished product under
various environmental conditions over time[10].

» Objective: To assess the chemical stability of the fragrance ingredient in a specific product
base (e.g., lotion, ethanol-based spray) and predict its shelf life.

e Procedure (Accelerated Stability Testing):
o Samples of the finished product containing the fragrance ingredient are prepared.
o Control samples (product base without fragrance) are also prepared.
o Samples are stored under various stress conditions:

» Elevated Temperature: Ovens set at different temperatures (e.g., 40°C, 50°C) to
accelerate aging[10].

» Light Exposure: A light box with controlled UV and visible light exposure to test for
photodegradation[10].

» Freeze-Thaw Cycles: Repeatedly cycling between freezing and thawing temperatures
(e.g., -10°C to 25°C) to assess physical stability[10].

o At specified time points (e.g., 1, 2, 4, 8, 12 weeks), samples are evaluated for changes in
color, clarity, pH, and, most importantly, odor profile through sensory and GC-MS analysis
compared to a control sample stored at room temperature in the dark[2].
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Visualizations

The following diagrams illustrate key workflows and logical relationships in fragrance
performance evaluation.
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Caption: Experimental workflow for fragrance performance evaluation.
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Caption: Decision tree for fragrance ingredient selection.

Summary

Ethyl-p-methoxyhydrocinnamate is a promising fragrance ingredient with an anticipated
sweet, balsamic, and fruity profile. While it structurally suggests good stability, a lack of
published data on its longevity necessitates direct experimental evaluation. In comparison,
alternatives like Coumarin and Vanillin offer exceptional longevity and are well-characterized,
making them reliable choices for applications requiring high substantivity. Heliotropin provides a
balance of longevity and a unique floral-powdery profile, whereas p-Anisyl Acetate is suitable
for shorter-term applications where a sweet, floral note is desired. The selection of an
appropriate ingredient will ultimately depend on the specific requirements for odor profile,
longevity, stability, and cost for the target application. Further research to quantify the
performance of Ethyl-p-methoxyhydrocinnamate using the protocols outlined in this guide is
highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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